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Introduction

Perfluorobutanesulfonamidoacetic acid (FBSA) is a member of the broad class of per- and

polyfluoroalkyl substances (PFAS). Due to their widespread use and persistence in the

environment, the accurate detection and quantification of PFAS compounds like FBSA in

various matrices are of significant interest in environmental monitoring, toxicology, and drug

development. Solid-phase extraction (SPE) is a widely adopted sample preparation technique

that enables the concentration of target analytes and the removal of interfering matrix

components, leading to improved analytical sensitivity and data quality.[1][2] This application

note provides a detailed protocol for the enrichment of FBSA from aqueous and biological

samples using weak anion exchange (WAX) solid-phase extraction.

The principle of WAX SPE for FBSA enrichment relies on a mixed-mode retention mechanism.

The sorbent possesses both reversed-phase and weak anion exchange functionalities.[3][4] At

an acidic pH, the carboxylic acid group of FBSA is protonated, and the molecule is retained

primarily by reversed-phase interactions. The weak anion exchange functional groups on the

sorbent are also charged at this pH, further enhancing retention through ionic interactions.

Interfering substances can be washed away with appropriate solvents, and the purified FBSA

can then be eluted by altering the pH to disrupt the ionic interactions and using a strong

organic solvent.
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Experimental Protocols
This section details the necessary materials and step-by-step procedures for the enrichment of

FBSA from water and serum samples using weak anion exchange (WAX) SPE cartridges.

Materials and Reagents
SPE Sorbent: Weak Anion Exchange (WAX) SPE cartridges (e.g., Waters Oasis WAX,

Agilent Bond Elut PFAS WAX). Cartridge size (e.g., 3 cc, 60 mg) should be selected based

on sample volume.

Reagents:

Methanol (LC-MS grade)

Acetonitrile (LC-MS grade)

Ammonium hydroxide (NH₄OH), ~25% solution

Formic acid (HCOOH) or Acetic Acid (CH₃COOH)

Ultrapure water

Equipment:

SPE vacuum manifold

Collection tubes (e.g., 15 mL polypropylene tubes)

Nitrogen evaporator

Vortex mixer

Centrifuge

Protocol 1: FBSA Enrichment from Water Samples
This protocol is adapted from established methods for PFAS analysis in aqueous matrices.[5]

[6]
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1. Sample Pre-treatment:

For a 250 mL water sample, add 2.5 mL of glacial acetic acid to adjust the pH to

approximately 2.

2. SPE Cartridge Conditioning:

Pass 5 mL of methanol containing 5% ammonium hydroxide through the WAX cartridge.

Follow with 5 mL of methanol.

Equilibrate the cartridge with 5 mL of ultrapure water.

Finally, add 5 mL of 1% acetic acid in ultrapure water. Do not allow the cartridge to go dry

before loading the sample.

3. Sample Loading:

Load the pre-treated water sample onto the conditioned SPE cartridge at a flow rate of

approximately 5-10 mL/min.

4. Cartridge Washing:

Wash the cartridge with 5 mL of ultrapure water to remove polar interferences.

Dry the cartridge under vacuum for 5-10 minutes.

5. Elution:

Elute the retained FBSA with two aliquots of 4 mL of methanol containing 5% ammonium

hydroxide.

Collect the eluate in a 15 mL polypropylene tube.

6. Eluate Concentration:

Evaporate the eluate to near dryness under a gentle stream of nitrogen at 40-50°C.
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Reconstitute the residue in a suitable volume (e.g., 500 µL) of the initial mobile phase for

your LC-MS/MS analysis (e.g., 80:20 water:methanol).

Protocol 2: FBSA Enrichment from Serum Samples
This protocol is based on methods for PFAS analysis in biological fluids.[3]

1. Sample Pre-treatment:

To 200 µL of serum, add 600 µL of methanol.

Vortex for 30 seconds to precipitate proteins.

Centrifuge at 10,000 x g for 5 minutes.

Transfer the supernatant to a clean tube.

2. SPE Cartridge Conditioning:

Condition a WAX µElution plate or cartridge with 200 µL of methanol.

Equilibrate with 200 µL of ultrapure water.

3. Sample Loading:

Load the supernatant from the pre-treatment step onto the conditioned SPE plate/cartridge.

4. Cartridge Washing:

Wash the sorbent with 200 µL of 25:75 methanol:water.

Note: For potentially improved FBSA recovery, this wash step may be modified or eliminated,

as some sources suggest it can lead to the loss of short-chain compounds like FBSA.[3]

Follow with a wash of 200 µL of 100% methanol to remove less polar interferences.

5. Elution:

Elute FBSA with two aliquots of 100 µL of methanol containing 5% ammonium hydroxide.
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6. Eluate Processing:

Evaporate the eluate to dryness under a gentle stream of nitrogen.

Reconstitute in an appropriate volume of the initial LC mobile phase.

Data Presentation
The following table summarizes representative recovery data for FBSA and other relevant

PFAS compounds using a weak anion exchange SPE protocol. It is important to note that

recovery can be matrix-dependent and may require method optimization.

Compound Sample Matrix SPE Sorbent
Average
Recovery (%)

Reference

FBSA Human Serum Oasis WAX
Low but

detectable
[3]

PFBA Drinking Water Oasis WAX 80-100 [7]

PFBS Drinking Water Oasis WAX 80-100 [7]

PFOA Drinking Water Oasis WAX 90-103 [7]

PFOS Drinking Water Oasis WAX 90-103 [7]

Note on FBSA Recovery: Published data indicates that FBSA recovery using standard PFAS

WAX protocols can be low.[3] To enhance recovery, it is recommended to minimize or eliminate

the aqueous organic wash step after sample loading.[3] Further method development and

optimization are crucial for achieving high and reproducible recovery for FBSA.
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Caption: General workflow for FBSA enrichment using solid-phase extraction.
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Caption: Retention and elution mechanism of FBSA on a WAX sorbent.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Note & Protocol: Solid-Phase Extraction
(SPE) for FBSA Enrichment]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b14140688#solid-phase-extraction-spe-for-fbsa-
enrichment]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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